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Native maize starch, a versatile biopolymer, often undergoes modification to enhance its
functional properties for specific applications in the pharmaceutical and food industries. This
guide provides an objective comparison of the key functional characteristics of native versus
modified maize starch, supported by experimental data and detailed methodologies.

Key Functional Properties: A Quantitative
Comparison

The functional properties of starch are significantly altered by modification processes. These
modifications, which can be physical, chemical, or enzymatic, change the molecular structure
of the starch granules, leading to different behaviors in various applications.[1]

Solubility and Swelling Power

Solubility and swelling power are critical parameters that determine the behavior of starch in
aqueous environments. Modification can significantly alter these properties.[2] Generally,
certain modification methods increase solubility by disrupting the granular structure, while
others that increase cross-linking may restrict swelling.[3][4]
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Maize Starch Acid (HA) native
Native Corn
- 90 - 15.4 [2]
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Native Corn
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Modified Moisture Higher than Lower than 3]
Corn Starch Treatment native native
(HMT)
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Modified Heat Higher than 3]
Corn Starch Treatment native
(AHT)
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Modified Pressure Higher than Lower than 3]
Corn Starch Treatment native native
(OPT)

Pasting Properties

Pasting properties, measured using a Rapid Visco Analyser (RVA), describe the changes in
viscosity of a starch slurry during heating and cooling. These properties are crucial for
applications requiring specific textural characteristics.[5][6] Modification can lead to a wide
range of pasting behaviors, from reduced peak viscosity in acid-thinned starches to increased
stability in cross-linked starches.[7]
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Note: RVU (Rapid Visco Units) are a measure of viscosity.

In Vitro Digestibility

The digestibility of starch is a critical factor in both nutritional and pharmaceutical applications.

Modification can alter the rate and extent of starch digestion, leading to the formation of slowly
digestible starch (SDS) and resistant starch (RS).[9][10]
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Rapidly Slowly .
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Amylose Digestible Digestible
Starch Type Starch (RS) Reference
Content Starch Starch (%)
0
(RDS) (%) (SDS) (%)
Waxy Corn
~88 - - [11]
Starch (WCS)
Corn Starch
~88 - - [11]
(CS)
High Amylose
Corn Starch 60% - - 49.10 [11]
(HACS 60)
Native Corn In vivo:
22% - - [12]
Starch ~0.5%
High Amylose In vitro:
Corn Starch 68% - - 54.4%, In [12]
(AL-68) vivo: 43.4%

Experimental Protocols
Determination of Solubility and Swelling Power

This protocol is based on the method described by Leach et al. (1959).[4][13]

Prepare a 1% (w/v) starch slurry in distilled water.

o Heat the slurry in a water bath at 90°C for 30 minutes with constant stirring.
e Cool the suspension to room temperature.

e Centrifuge the suspension at 3200 rpm for 10 minutes.

o For Solubility: Carefully collect the supernatant in a pre-weighed dish. Evaporate the
supernatant to dryness at 110°C for 24 hours. The weight of the dried supernatant relative to
the initial starch weight gives the solubility percentage.
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» For Swelling Power: Weigh the wet sediment remaining in the centrifuge tube. The swelling
power is calculated as the weight of the wet sediment per gram of dry starch.

Analysis of Pasting Properties using Rapid Visco
Analyser (RVA)

The RVA measures the viscosity of a starch paste as it is subjected to a controlled heating and
cooling cycle.[6][14][15]

Accurately weigh the starch sample and distilled water into an RVA canister. The exact
weights will depend on the specific RVA method being used (e.g., AACC Method 76-21.01).
[15]

Place a paddle into the canister and ensure the sample is well dispersed.

Place the canister into the RVA instrument.

Initiate the pre-programmed heating and cooling profile. A typical profile involves:

o An initial period of stirring at a constant temperature.

o A heating phase where the temperature is ramped up.

o A holding period at a high temperature.

o A cooling phase where the temperature is ramped down.

The RVA software records the viscosity throughout the test, generating a pasting curve.

From the pasting curve, key parameters such as peak viscosity, trough viscosity, breakdown,
final viscosity, setback, and pasting temperature are determined.

In Vitro Starch Digestibility (Englyst Method)

This method simulates the in vivo digestion of starch to determine the fractions of rapidly
digestible starch (RDS), slowly digestible starch (SDS), and resistant starch (RS).[16][17][18]
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» A sample containing starch is incubated with a mixture of pancreatic a-amylase and
amyloglucosidase under controlled conditions (e.g., 37°C).[19]

 Aliquots of the digest are taken at specific time points, typically at 20 minutes (for RDS) and
120 minutes (for SDS).

e The enzymatic reaction in the aliquots is stopped immediately, for example, by adding a
strong acid or by heat inactivation.

e The glucose released in each fraction is measured using a glucose oxidase-peroxidase
(GOPOD) assay.

e RDS is calculated from the glucose released at 20 minutes.

e SDS is calculated from the difference in glucose released between 120 minutes and 20
minutes.

e RS is the starch that remains undigested after 120 minutes.

Visualizing the Processes and Relationships
Starch Modification Workflow
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Caption: General workflow for the modification of native maize starch.
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Caption: Experimental workflow for analyzing key functional properties of starch.

Structural Differences: Native vs. Modified Starch

Highly organized granular structure:

Modified Starch | Distupted or altered granular structure. | Inroduction of functional groups or cross-links, | Enhanced or restricted water interaction j

Click to download full resolution via product page

Caption: Conceptual differences in the structure of native and modified starch granules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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